Cas no 5463-90-1 (2-acetamido-3-(2-methylphenyl)propanoic acid)

2-acetamido-3-(2-methylphenyl)propanoic acid Properties

Names and Identifiers

• 2-acetamido-3-(2-methylphenyl)propanoic acid
• N-ACETYL-D,L-2'-METHYLPHENYLALANINE
• (+-)-2-Acetamino-3-m-tolyl-propionsaeure
• (+-)-2-Acetamino-3-o-tolyl-propionsaeure
• AC1N8RYL
• NSC20161
• Oprea1_509361
• 2-Acetamido-3-(o-tolyl)propanoic acid
• AKOS017406011
• 5463-90-1
• NSC-20159
• NSC20159
• AKOS000282518
• starbld0029692
• F2147-6569
• 2-acetamido-3-(2-methylphenyl)propanoic Acid
• +Expand

• InChIKey： LYWQZRDVHNINGB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO3/c1-8-5-3-4-6-10(8)7-11(12(15)16)13-9(2)14/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16)
• SMILES： CC1=CC=CC=C1CC(C(=O)O)NC(=O)C

Computed Properties

• Exact Mass: 221.10525
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 221.10519334g/mol
• Heavy Atom Count: 16
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4